Cas no 1483448-61-8 (2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 1483448-61-8
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 5889945
• PubChem ID: 79016374
• Update Time: 2025-08-05

2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine
• 1483448-61-8
• EN300-1932935
• AKOS017550234

• Inchi： 1S/C9H9BrF3N/c10-7-3-1-6(2-4-7)8(5-14)9(11,12)13/h1-4,8H,5,14H2
• InChI Key： AUOCZYUHGLHTDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine

Professional Introduction to Compound with CAS No. 1483448-61-8 and Product Name: 2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine

The compound with the CAS number 1483448-61-8 and the product name 2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a 4-bromophenyl group and a trifluoropropan-1-amine moiety imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit high selectivity and efficacy. The structural motif of 2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine aligns well with this trend, as it combines the advantages of both aromatic and fluorinated systems. The bromophenyl group is known for its ability to enhance binding affinity through halogen bonding interactions, while the trifluoropropan-1-amine moiety contributes to metabolic stability and lipophilicity. These attributes make the compound an attractive scaffold for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules incorporating fluorine atoms often exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. The trifluoropropan-1-amine component in this compound is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor binding in various biological pathways. This has opened up avenues for exploring its application in treating conditions such as cancer, inflammation, and neurological disorders.

Recent studies have highlighted the significance of fluorinated amines in medicinal chemistry. For instance, compounds containing similar structural elements have demonstrated promising results in preclinical trials for their ability to inhibit key enzymes involved in disease progression. The 2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine structure provides a versatile platform for further derivatization, allowing researchers to fine-tune its properties for specific therapeutic targets. This flexibility is crucial in developing drugs that can overcome resistance mechanisms and improve patient outcomes.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the 4-bromophenyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the trifluoropropan-1-amine moiety demands expertise in handling fluorinated intermediates. These challenges underscore the importance of advanced synthetic methodologies in producing complex molecules like this one.

From a computational chemistry perspective, the molecular structure of 2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic properties and potential interactions with biological targets. These findings have guided experimental efforts and helped optimize its pharmacological activity. The integration of computational methods with traditional wet chemistry has accelerated the discovery process significantly.

The potential applications of this compound extend beyond traditional small-molecule drugs. Researchers are exploring its use in combination therapies, where it could synergize with other agents to achieve better therapeutic effects. Additionally, its structural features make it a promising candidate for developing biomaterials and advanced drug delivery systems. The versatility of 2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine underscores its importance as a building block for innovative pharmaceutical solutions.

In conclusion, the compound with CAS no. 1483448-61-8, known as 2-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine, represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.